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Introduction

3-Phenoxypropyl bromide, with the CAS number 588-63-6, is a key intermediate in organic
synthesis, particularly within the pharmaceutical and agrochemical industries.[1] Its utility as an
alkylating agent stems from its unique molecular structure, which combines a phenoxy group
and a reactive propyl bromide chain.[2] A thorough understanding of its physical properties is
paramount for its effective and safe use in research and development, as well as in scaled-up
manufacturing processes. This guide provides a comprehensive overview of the core physical
characteristics of 3-Phenoxypropyl bromide, presented in a clear and accessible format for
the scientific community.

Core Physical and Chemical Properties

3-Phenoxypropyl bromide is typically a colorless to light brown or slightly yellow liquid at
room temperature with a mild, characteristic odor.[1][2] It is a synthetic compound, not known to

occur naturally.[1]

Table 1: Key Identifiers and Molecular Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1583762?utm_src=pdf-interest
https://www.benchchem.com/product/b1583762?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/588-63-6.html
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-3-phenoxypropyl-bromide-ug
https://www.benchchem.com/product/b1583762?utm_src=pdf-body
https://www.benchchem.com/product/b1583762?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/588-63-6.html
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-3-phenoxypropyl-bromide-ug
https://wap.guidechem.com/dictionary/en/588-63-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 588-63-6 [1][3]
Molecular Formula CoH11Bro [1][2]
Molecular Weight 215.09 g/mol [1112][3]

3-Bromopropyl phenyl ether,

Synonyms (3-Bromopropoxy)benzene, 1-

Bromo-3-phenoxypropane

[1]14]
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[3]4]

SMILES String BrCCCOclcccccl

[3]

Table 2: Quantitative Physical Properties
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Property Value Conditions Reference
Melting Point 10-11°C (lit.) [11[2][3]
Boiling Point 130-134 °C at 14 mmHg (lit.) [1][3]14]
261.8 °C at 760 mmHg

Density 1.365 g/mL at 25 °C (lit.) [1103114]
1.347 g/cm3

Refractive Index n20/D 1.546 (lit.) [2][3]
1.545-1.547 [1]

1.537

Flash Point 96 °C (204.8 °F) closed cup [315]
228 °F [21[4]

Vapor Pressure 0.0184 mmHg at 25°C

Soluble in Chloroform,
Solubility DMSO (Slightly), [4][6]
Methanol (Slightly)

Structural Relationship to Physical Properties

The physical properties of 3-Phenoxypropyl bromide are a direct consequence of its
molecular structure. The presence of the benzene ring and the bromine atom significantly
influences its boiling point and density, while the ether linkage and the propyl chain contribute
to its overall conformation and reactivity.
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Structural Contributions to Physical Properties of 3-Phenoxypropyl Bromide

Molecular Structure of 3-Phenoxypropyl Bromide
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Caption: Relationship between the structural components of 3-Phenoxypropyl bromide and
its key physical properties.

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 3-
Phenoxypropyl bromide are not extensively detailed in the literature, standard methodologies
for organic compounds are applicable.

Determination of Melting Point

The melting point of 3-Phenoxypropyl bromide, which is near room temperature, can be
determined using a standard melting point apparatus.[7]
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o Apparatus: Capillary tube melting point apparatus (e.g., Vernier Melt Station or similar).[7]

e Procedure:
o A small amount of solidified 3-Phenoxypropyl bromide is introduced into a capillary tube.
o The capillary tube is placed in the heating block of the apparatus.
o The sample is heated at a controlled rate.

o The temperature at which the solid begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point

The boiling point of 3-Phenoxypropyl bromide is typically determined at reduced pressure to
prevent decomposition at higher temperatures.[1][3]

e Apparatus: Simple or vacuum distillation apparatus.[7]
e Procedure:
o A sample of 3-Phenoxypropyl bromide is placed in a round-bottom flask.

o The distillation apparatus is assembled, and a vacuum is applied to achieve the desired
pressure (e.g., 14 mmHg).

o The flask is heated, and the temperature of the vapor is monitored with a thermometer.

o The stable temperature at which the liquid boils and its vapor condenses is recorded as
the boiling point at that specific pressure.[7]

Determination of Density

The density of liquid 3-Phenoxypropyl bromide can be determined using a pycnometer or a
hydrometer.

e Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it).
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e Procedure:

(¢]

The empty pycnometer is weighed.

[¢]

It is then filled with the sample and weighed again.

[¢]

The weight of the sample is determined by subtraction.

The volume of the pycnometer is known, so the density can be calculated by dividing the

[e]

mass of the sample by its volume.

Determination of Refractive Index

The refractive index is a measure of how much light is bent when it passes through the liquid
and is a useful parameter for identification and purity assessment.

o Apparatus: Refractometer (e.g., Abbé refractometer).
e Procedure:
o Afew drops of 3-Phenoxypropyl bromide are placed on the prism of the refractometer.

o The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into view.

o The refractive index is read directly from the scale, typically at a specified temperature
(e.g., 20°C).

Synthesis Workflow

3-Phenoxypropyl bromide is synthetically prepared, commonly through the reaction of a
phenol with a dibromoalkane or by the bromination of a phenoxyalkanol.[1] A general synthetic
route involves the reaction of phenol with 1,3-dibromopropane.[4]
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General Synthesis Workflow for 3-Phenoxypropyl Bromide
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Caption: A generalized workflow for the synthesis of 3-Phenoxypropyl bromide from phenol
and 1,3-dibromopropane.

Conclusion

This technical guide provides a consolidated resource on the physical properties of 3-
Phenoxypropyl bromide, essential for its application in scientific research and drug
development. The tabulated data offers a quick reference, while the discussion on experimental
methodologies and the relationship between structure and properties provides a deeper
understanding of this important chemical intermediate. The provided diagrams visually
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summarize key conceptual information, aiding in the comprehension of its synthesis and
characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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